Cas no 1324-77-2 (Benzenesulfonic acid,[[4-[[4-(phenylimino)-2,5-cyclohexadien-1-ylidene][4-[(sulfophenyl)amino]phenyl]methyl]phenyl]amino]-)

• Product Name: Benzenesulfonic acid,[[4-[[4-(phenylimino)-2,5-cyclohexadien-1-ylidene][4-[(sulfophenyl)amino]phenyl]methyl]phenyl]amino]-
• CAS No: 1324-77-2
• MF: C₃₇H₂₉N₃O₆S₂
• MW: 675.772666692734
• CID: 160529
• PubChem ID: 135764619
• Update Time: 2025-04-19

Benzenesulfonic acid,[[4-[[4-(phenylimino)-2,5-cyclohexadien-1-ylidene][4-[(sulfophenyl)amino]phenyl]methyl]phenyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,[[4-[[4-(phenylimino)-2,5-cyclohexadien-1-ylidene][4-[(sulfophenyl)amino]phenyl]methyl]phenyl]amino]-
• [[4-[[4-(phenylimino)-2,5-cyclohexadien-1-ylidene][4-[(sulphophenyl)amino]phenyl]methyl]phenyl]amino]benzenesulphonic acid
• Benzenesulfonic acid,[[4-[[4-(phenylimino)-2,5-cyclohexadien-1-ylidene][4-[(sulfophenyl)amino]...
• 2-{[(1E,4E)-4-([4-(phenylamino)phenyl]{4-[(2-sulfophenyl)amino]phenyl}methylidene)cyclohexa-2,5-dien-1-ylidene]amino}benzenesulfonic acid
• 42770:1
• Benzenesulfonic acid,[[4-[[4-(phenylimino)-2,5-cyclohexadien-1-ylidene][4-[(sulfonphenyl)amino]phenyl]methyl]phenyl]amino]-
• C.I.Pigment Blue 18
• P.B.18
• Reflex Blue
• DTXSID4061672
• 1324-77-2
• ((4-((4-(Phenylimino)-2,5-cyclohexadien-1-ylidene)(4-((sulphophenyl)amino)phenyl)methyl)phenyl)amino)benzenesulphonic acid
• Benzenesulfonic acid, [[4-[[4-(phenylimino)-2,5-cyclohexadien-1-ylidene][4-[(sulfophenyl)amino]phenyl]methyl]phenyl]amino]-
• EINECS 215-386-8
• NS00045424
• Benzenesulfonic acid, ((4-((4-(phenylimino)-2,5-cyclohexadien-1-ylidene)(4-((sulfophenyl)amino)phenyl)methyl)phenyl)amino)-
• 2-[4-[(4-phenyliminocyclohexa-2,5-dien-1-ylidene)-[4-(2-sulfoanilino)phenyl]methyl]anilino]benzenesulfonic acid

• Inchi： 1S/C37H29N3O6S2/c41-47(42,43)35-12-6-4-10-33(35)39-31-22-16-27(17-23-31)37(26-14-20-30(21-15-26)38-29-8-2-1-3-9-29)28-18-24-32(25-19-28)40-34-11-5-7-13-36(34)48(44,45)46/h1-25,39-40H,(H,41,42,43)(H,44,45,46)
• InChI Key： IZHYQFNFRVPCBD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1NC1C=CC(=CC=1)C(=C1C=CC(C=C1)=NC1C=CC=CC=1)C1C=CC(=CC=1)NC1C=CC=CC=1S(=O)(=O)O)(=O)(=O)O |c:23,t:16|

Computed Properties

• Exact Mass: 675.14997
• Monoisotopic Mass: 675.15
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 48
• Rotatable Bond Count: 9
• Complexity: 1400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 162A^2
• XLogP3: 8.1

Experimental Properties

• Density: 1.33
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.667
• PSA: 145.16